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Compound of Interest

Compound Name: 3-Methyl-3-octanol

Cat. No.: B1583038 Get Quote

An In-depth Technical Guide to the Chemical Properties of 3-Methyl-3-octanol

Introduction
3-Methyl-3-octanol (systematically named 3-methyloctan-3-ol) is a tertiary alcohol with the

chemical formula C9H20O.[1][2] It is a chiral compound that exists as a clear, colorless liquid at

standard conditions.[1] This molecule is noted for its application as a flavoring agent in the food

industry, particularly for its contribution to the flavor of roast beef.[1] It is also produced

biochemically by the fungus Antrodia camphorata.[1] This guide provides a comprehensive

overview of its chemical and physical properties, spectroscopic data, a plausible experimental

protocol for its synthesis, and relevant safety information, tailored for researchers, scientists,

and professionals in drug development.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of 3-Methyl-3-octanol are summarized

below. These properties are crucial for its handling, application, and analysis in a laboratory

setting.

General Properties and Identifiers
A consistent and accurate identification of a chemical compound is paramount in research and

development. The following table provides the key identifiers for 3-Methyl-3-octanol.
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Property Value Reference

IUPAC Name 3-methyloctan-3-ol [1][2]

Synonyms
Amylethylmethylcarbinol, 2-

Ethyl-2-heptanol, Aprol 161
[2][3]

Molecular Formula C9H20O [2][4][5]

Molecular Weight 144.25 g/mol [4][6]

CAS Number 5340-36-3 [2][4]

EC Number 226-276-4 [4][5]

InChI
1S/C9H20O/c1-4-6-7-8-

9(3,10)5-2/h10H,4-8H2,1-3H3
[1][4]

InChIKey
JEWXYDDSLPIBBO-

UHFFFAOYSA-N
[1][2][4]

Canonical SMILES CCCCCC(C)(CC)O [1][5]

Physical Properties
The physical state and behavior of 3-Methyl-3-octanol under various conditions are detailed in

the table below.
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Property Value Reference

Appearance Clear colorless liquid [1]

Boiling Point 127 °C (at 760 mm Hg) [4][7][8]

Density 0.822 g/mL at 25 °C [4][7][8]

Refractive Index (n20/D) 1.433 [4][7][8]

Flash Point 73.0 °C (163.0 °F) [7][9]

Vapor Pressure
0.217 mmHg at 25 °C

(estimated)
[9]

Solubility

Soluble in alcohol; Water

solubility: 495 mg/L at 25 °C

(estimated)

[9]

pKa 15.51 ± 0.29 (Predicted) [5]

logP (o/w) 3.132 (estimated) [9]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and confirmation of 3-Methyl-
3-octanol. The following data are available through various spectral databases.

Spectroscopy Type Availability / Reference

¹³C NMR
Spectra available from Wiley's KnowItAll NMR

Spectral Library.[3]

Infrared (IR)

ATR-IR and Vapor Phase IR spectra are

available.[3][10] The IR spectrum shows a

characteristic OH stretching band.[11]

Mass Spectrometry (MS)

Electron Ionization (EI) mass spectra are

available from the NIST/EPA/NIH Mass Spectral

Library.[2][3]

Raman Raman spectra are available.[3]
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Experimental Protocols
While specific synthesis protocols for 3-Methyl-3-octanol are not extensively detailed in the

immediate literature, a standard and reliable method for its preparation is the Grignard reaction.

This approach is fundamental in organic chemistry for creating carbon-carbon bonds and

synthesizing tertiary alcohols.

Proposed Synthesis of 3-Methyl-3-octanol via Grignard
Reaction
This protocol describes the synthesis of 3-Methyl-3-octanol by reacting 2-heptanone with

ethylmagnesium bromide.

Materials:

Magnesium turnings

Anhydrous diethyl ether

Ethyl bromide

2-Heptanone

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Iodine crystal (as initiator)

Procedure:

Grignard Reagent Preparation:

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer, place magnesium turnings.

Add a small crystal of iodine to activate the magnesium surface.
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Add a solution of ethyl bromide in anhydrous diethyl ether dropwise from the funnel to

initiate the reaction. The disappearance of the iodine color and gentle refluxing indicates

the start of the reaction.

Once initiated, add the remaining ethyl bromide solution at a rate that maintains a gentle

reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure the

complete formation of the ethylmagnesium bromide reagent.

Reaction with Ketone:

Cool the Grignard reagent solution to 0 °C using an ice bath.

Add a solution of 2-heptanone in anhydrous diethyl ether dropwise from the dropping

funnel with vigorous stirring.

Workup:

After the addition of 2-heptanone is complete, allow the mixture to stir at room temperature

for 30 minutes.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride

to the flask.

Separate the organic layer. Extract the aqueous layer with diethyl ether.

Combine all organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Purification:

Filter the solution to remove the drying agent.

Remove the diethyl ether solvent using a rotary evaporator.

Purify the crude 3-Methyl-3-octanol product by vacuum distillation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1583038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grignard Reagent Preparation Reaction Workup & Purification
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Methyl-3-octanol.

Structure and Identifier Relationships
The various names and codes used to identify 3-Methyl-3-octanol are all derived from its

unique molecular structure. The diagram below illustrates these relationships.

Nomenclature Machine-Readable Identifiers

Molecular Structure
CCCCCC(C)(CC)O

IUPAC Name
3-methyloctan-3-ol

CAS Number
5340-36-3

SMILES
CCCCCC(C)(CC)O

Synonym
Amylethylmethylcarbinol

InChI
1S/C9H20O/...

InChIKey
JEWXYDDSLPIBBO...

Click to download full resolution via product page
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Caption: Relationship between molecular structure and identifiers.

Safety and Handling
3-Methyl-3-octanol is considered a hazardous chemical and requires appropriate safety

precautions in the laboratory.

Hazard Classification:

GHS Classification: Flammable liquids (Category 4), Skin irritation (Category 2), Eye irritation

(Category 2A), Specific target organ toxicity — single exposure (Category 3), Respiratory

system.[12]

Signal Word: Warning.[12]

Hazard Statements: Combustible liquid.[12] Causes skin irritation. Causes serious eye

irritation. May cause respiratory irritation.[12]

Risk Phrases (EU): R36/37/38 - Irritating to eyes, respiratory system, and skin.[5][9]

Precautionary Measures:

Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[12] Wash hands

and any exposed skin thoroughly after handling.[12] Wear protective gloves, clothing, and

eye/face protection.[12] Avoid breathing vapors or mist.[12] Use only in a well-ventilated

area.[12]

First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[12]

Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[12]

Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[12]

Storage: Store in a well-ventilated place. Keep the container tightly closed and cool.[12]
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Toxicity Data:

Test Route Species Dose Reference

LD50 Oral Rat 3400 mg/kg [7]

LD50 Skin Rabbit >5 g/kg [7]

| Irritation | Skin | Rabbit | Skin irritant |[7] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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